molecular formula C21H27NO2Si B8275161 4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one CAS No. 476014-77-4

4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one

Cat. No. B8275161
CAS RN: 476014-77-4
M. Wt: 353.5 g/mol
InChI Key: XAUGMOKNWLXHRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one is a useful research compound. Its molecular formula is C21H27NO2Si and its molecular weight is 353.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

476014-77-4

Molecular Formula

C21H27NO2Si

Molecular Weight

353.5 g/mol

IUPAC Name

4-[tert-butyl(diphenyl)silyl]oxypiperidin-2-one

InChI

InChI=1S/C21H27NO2Si/c1-21(2,3)25(18-10-6-4-7-11-18,19-12-8-5-9-13-19)24-17-14-15-22-20(23)16-17/h4-13,17H,14-16H2,1-3H3,(H,22,23)

InChI Key

XAUGMOKNWLXHRX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3CCNC(=O)C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

(±) 4-hydroxypiperidin-2-one (0.80 g, 6.94 mmol) was dissolved in DMF. DMAP (0.085 g, 0.694 mmol) and imidazole (0.92 g, 13.88 mmol) were added. After the resulting mixture was stirred evenly, the solution of TBDPS-Cl (2.3 g, 8.33 mmol) in THF was added and stirred at room temperature overnight. After the reaction completed, the reaction mixture was dried by spinning. Column chromatography afforded colorless oily liquid 0.65 g, yield 60%.
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0.92 g
Type
reactant
Reaction Step Three
Name
Quantity
0.085 g
Type
catalyst
Reaction Step Three
Yield
60%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.